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Compound of Interest

Compound Name: Enoxacin-d8 (hydrochloride)

Cat. No.: B12411571

Get Quote

Introduction & Scope
Enoxacin is a broad-spectrum fluoroquinolone antibiotic used to treat urinary tract infections

and gonorrhea.[1] In drug development and Therapeutic Drug Monitoring (TDM), accurate

quantification of Enoxacin in human plasma is critical for establishing pharmacokinetic (PK)

profiles.

While Solid-Phase Extraction (SPE) offers high cleanliness, it is often cost-prohibitive and time-

consuming for high-throughput clinical trials. Protein Precipitation (PPT) is the preferred

alternative due to its speed and simplicity. However, Enoxacin's zwitterionic nature (containing

both an acidic carboxyl group and a basic piperazinyl group) presents solubility challenges that

can lead to poor recovery if pH is not controlled.

This guide details a High-Efficiency Protein Precipitation Protocol optimized for Enoxacin using

Enoxacin-d8 as the internal standard. The method utilizes an acidified organic solvent system

to ensure complete protein removal while maintaining analyte solubility, preventing the common

"entrapment" of the drug in the protein pellet.
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Chemical & Reagent Profile
Analyte Information

Property Enoxacin
Enoxacin-d8 (Internal
Standard)

CAS Number 74011-58-8 1329642-60-5

Formula C₁₅H₁₇FN₄O₃ C₁₅H₉D₈FN₄O₃

Molecular Weight 320.32 g/mol 328.37 g/mol

pKa Values
~6.1 (Carboxyl), ~8.7

(Piperazine)
Similar to parent

Solubility
Soluble in dilute acid/base;

poor in neutral water
Same as parent

Storage -20°C (Protect from light) -20°C (Protect from light)

Critical Reagents
Precipitation Solvent: LC-MS Grade Acetonitrile (MeCN).

Acidifier: Formic Acid (FA), LC-MS Grade. Note: Acidification is required to protonate the

piperazine ring, enhancing solubility in the organic supernatant and preventing

coprecipitation with proteins.

Matrix: Drug-free Human Plasma (K2EDTA or Lithium Heparin).

Method Development Logic (The "Why")
Selection of Internal Standard (Enoxacin-d8)
Using a deuterated analog (Enoxacin-d8) is non-negotiable for robust LC-MS/MS analysis. It

compensates for:

Matrix Effects: Co-eluting phospholipids can suppress ionization. Enoxacin-d8 elutes at the

same retention time, experiencing the exact same suppression, thus normalizing the signal.
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Recovery Losses: Any analyte lost during the precipitation or transfer steps is mirrored by

the IS, correcting the final calculated concentration.

Solvent System: Acetonitrile vs. Methanol
Acetonitrile (MeCN) is chosen over Methanol (MeOH) because MeCN precipitates proteins

more completely (forming a denser pellet) and extracts less lipids/phospholipids, resulting in a

cleaner supernatant and reduced matrix effects in the mass spectrometer.

The Role of Acidification
Enoxacin can chelate with metal ions and bind non-specifically to plasma proteins. Adding

0.1% Formic Acid to the precipitation solvent lowers the pH, disrupting protein-drug binding and

ensuring the drug remains in the liquid phase rather than crashing out with the protein pellet.

Experimental Protocol
Preparation of Stock & Working Solutions

Stock Solutions (1.0 mg/mL): Dissolve Enoxacin and Enoxacin-d8 separately in Methanol +

0.1% Formic Acid.

IS Working Solution (IS-WS): Dilute Enoxacin-d8 Stock to 500 ng/mL in Water:Methanol

(50:50).

Precipitation Reagent: Acetonitrile + 0.1% Formic Acid. Store at 4°C.[2]

Sample Preparation Workflow
This protocol uses a 1:4 Plasma:Solvent ratio to maximize protein removal.

Step 1: Aliquoting Transfer 50 µL of plasma sample (or Calibrator/QC) into a 1.5 mL

microcentrifuge tube or 96-well plate.

Step 2: Internal Standard Addition Add 10 µL of IS Working Solution (500 ng/mL Enoxacin-d8)

to every tube except the double blank. Crucial: Vortex gently for 10 seconds to equilibrate the

IS with the plasma matrix.
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Step 3: Protein Precipitation Add 200 µL of cold Precipitation Reagent (MeCN + 0.1% FA).

Ratio Check: 50 µL Plasma : 200 µL Solvent = 1:4.

Step 4: Extraction Vortex vigorously for 1 minute (or shake at 1000 rpm on a plate shaker).

Why: Vigorous mixing ensures the organic solvent interacts with all plasma proteins

immediately to prevent drug entrapment.

Step 5: Phase Separation Centrifuge at 10,000 x g for 10 minutes at 4°C. Result: A tight protein

pellet at the bottom and a clear supernatant.

Step 6: Post-Treatment (Evaporation) Transfer 150 µL of the supernatant to a clean tube/plate.

Evaporate to dryness under a stream of Nitrogen at 40°C.

Step 7: Reconstitution Reconstitute the residue in 150 µL of Mobile Phase A:B (90:10). Vortex

for 1 minute and centrifuge briefly (2000 x g) to settle any particulates. Benefit: Reconstituting

in high-aqueous solvent focuses the peak on the LC column, improving shape and sensitivity

compared to injecting pure acetonitrile.

Visual Workflow (DOT Diagram)
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Vortex & Equilibrate
(10 sec)

Add Precipitation Reagent
(200 µL MeCN + 0.1% FA)

Vortex Vigorously
(1 min)

Centrifuge
(10,000g, 10 min, 4°C)

Transfer Supernatant
(150 µL)

Evaporate to Dryness
(N2 @ 40°C)

Reconstitute
(150 µL Mobile Phase)

Inject to LC-MS/MS

Click to download full resolution via product page

Caption: Step-by-step Protein Precipitation workflow for Enoxacin extraction.
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LC-MS/MS Conditions (Guidance)
To validate the extraction, the following chromatographic conditions are recommended.

Parameter Setting

Column
Waters Acquity UPLC BEH C18 (2.1 x 50 mm,

1.7 µm) or equivalent

Mobile Phase A Water + 0.1% Formic Acid

Mobile Phase B Acetonitrile + 0.1% Formic Acid

Flow Rate 0.4 mL/min

Gradient
0-0.5 min: 5% B; 0.5-3.0 min: 5% -> 95% B; 3.0-

4.0 min: 95% B

Ionization ESI Positive Mode

MRM Transitions

Enoxacin: 321.1 → 277.1 (Quant), 321.1 →

303.1 (Qual)Enoxacin-d8: 329.1 → 285.1

(Quant)

Note: The transition 321 → 277 corresponds to the loss of the carboxyl group (CO₂), a common

fragmentation pathway for fluoroquinolones.

Validation Parameters (Acceptance Criteria)
This method should be validated according to FDA/EMA Bioanalytical Method Validation

guidelines.

Linearity: R² > 0.99 over the range of 10 – 5000 ng/mL.

Recovery: Compare the peak area of extracted samples to post-extraction spiked samples.

Target > 85%.

Matrix Effect: Compare post-extraction spiked samples to neat solution standards. Target 85-

115%.
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Self-Validating Step: If the Enoxacin-d8 IS response varies by >20% between samples, it

indicates significant matrix suppression, requiring further dilution or improved

chromatography.

Precision & Accuracy: CV% < 15% for QC samples (Low, Mid, High).

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Low Recovery Drug trapped in protein pellet.

Ensure 0.1% Formic Acid is in

the MeCN. Increase vortex

time.

Poor Peak Shape Solvent mismatch.

Ensure evaporation step is

complete. Reconstitute in low

% organic (e.g., 10% MeCN).

High Backpressure Particulates in injection.

Filter reconstituted sample (0.2

µm) or centrifuge at high

speed before injection.

Carryover Adsorption to needle.

Use a needle wash solution

containing 50:50 MeOH:Water

+ 0.5% Formic Acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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